Cas no 1895677-32-3 (1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine
• CAS No: 1895677-32-3
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6439924
• PubChem ID: 117296574
• Update Time: 2025-05-20

1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine
• EN300-1799283
• [1-(3-fluoro-2-methylphenyl)cyclopentyl]methanamine
• 1895677-32-3

• Inchi： 1S/C13H18FN/c1-10-11(5-4-6-12(10)14)13(9-15)7-2-3-8-13/h4-6H,2-3,7-9,15H2,1H3
• InChI Key： RUPPMAAOYBCKIG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(CN)CCCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine

Recent Advances in the Study of 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine (CAS: 1895677-32-3): A Comprehensive Research Brief

The compound 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine (CAS: 1895677-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. The compound's unique structural features, including the cyclopentylmethanamine core and the fluorine-substituted aromatic ring, make it a promising candidate for further investigation.

Recent studies have highlighted the synthetic pathways for 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis, reducing byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been characterized, providing insights into its potential as a drug candidate.

Pharmacological evaluations of 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine have revealed its interaction with several neurotransmitter systems, particularly the serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits moderate affinity for these receptors, which could explain its observed effects in behavioral assays. Researchers are particularly interested in its potential application in treating central nervous system (CNS) disorders, such as depression and anxiety, although further studies are needed to confirm these findings.

In the context of drug discovery, 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine has been explored as a lead compound for the development of novel psychotropic agents. Its structural flexibility allows for various modifications, which can be tailored to enhance selectivity and reduce off-target effects. Computational modeling studies have identified key binding interactions with target proteins, paving the way for the design of derivatives with improved pharmacological profiles. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, underscoring the compound's commercial potential.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent toxicology studies have provided preliminary data on the compound's safety profile, but comprehensive assessments are still underway. Regulatory considerations will also play a crucial role in determining the compound's pathway to clinical trials.

In conclusion, 1-(3-fluoro-2-methylphenyl)cyclopentylmethanamine (CAS: 1895677-32-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique pharmacological properties and structural features offer numerous opportunities for therapeutic development, particularly in CNS disorders. Continued research and collaboration will be essential to fully realize its potential and overcome existing challenges. This brief underscores the importance of ongoing studies and the need for interdisciplinary efforts to advance this promising compound.